Cas no 767260-87-7 (Cyclopentanecarboxylicacid, 2-amino-5-methyl-, methyl ester, (1R,2S,5S)-rel-)
767260-87-7 structure
Product Name:Cyclopentanecarboxylicacid, 2-amino-5-methyl-, methyl ester, (1R,2S,5S)-rel-
CAS No:767260-87-7
MF:C8H15NO2
MW:157.210202455521
CID:550918
PubChem ID:45090256
Update Time:2025-04-19
Cyclopentanecarboxylicacid, 2-amino-5-methyl-, methyl ester, (1R,2S,5S)-rel- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanecarboxylicacid, 2-amino-5-methyl-, methyl ester, (1R,2S,5S)-rel-
- Cyclopentanecarboxylicacid, 2-amino-5-methyl-, methyl ester, (1a,2a,5b)- (9CI)
- Cyclopentanecarboxylic acid, 2-amino-5-methyl-, methyl ester, (1alpha,2alpha,5beta)-
- rel-Methyl (1R,2S,5S)-2-amino-5-methylcyclopentanecarboxylate
- DTXSID201180217
- Cyclopentanecarboxylic acid,2-amino-5-methyl-,methyl ester,(1alpha,2alpha,5beta)-
- 767260-87-7
-
- Inchi: 1S/C8H15NO2/c1-5-3-4-6(9)7(5)8(10)11-2/h5-7H,3-4,9H2,1-2H3/t5-,6-,7+/m1/s1
- InChI Key: BXFHFLNPTDKXAM-QYNIQEEDSA-N
- SMILES: O(C)C([C@@H]1[C@@H](CC[C@H]1C)N)=O
Computed Properties
- Exact Mass: 157.11000
- Monoisotopic Mass: 157.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- PSA: 52.32000
- LogP: 1.23310
Cyclopentanecarboxylicacid, 2-amino-5-methyl-, methyl ester, (1R,2S,5S)-rel- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
767260-87-7 (Cyclopentanecarboxylicacid, 2-amino-5-methyl-, methyl ester, (1R,2S,5S)-rel-) Related Products
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